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Compound of Interest

Compound Name: gamma-Caprolactone

Cat. No.: B1214175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gamma-Caprolactone (γ-caprolactone), a five-membered cyclic ester, is a molecule of

growing interest in various scientific fields. While its applications in polymer chemistry,

particularly as a comonomer with ε-caprolactone for the synthesis of biodegradable polyesters

for biomedical applications, are well-documented, its intrinsic biological activities are less

comprehensively reviewed. This technical guide provides an in-depth overview of the known

biological effects of γ-caprolactone, presenting quantitative data, detailed experimental

methodologies, and visual representations of its mechanisms of action and experimental

workflows. This document is intended to serve as a valuable resource for researchers and

professionals in drug development and related disciplines.

Physicochemical Properties
A foundational understanding of the physicochemical properties of γ-caprolactone is crucial for

the design and interpretation of biological experiments.
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Property Value

Molecular Formula C₆H₁₀O₂

Molecular Weight 114.14 g/mol

Appearance Colorless liquid

Boiling Point 219-220 °C

Density 1.023 g/mL at 25 °C

Synonyms
γ-Hexalactone, 5-Ethyldihydro-2(3H)-furanone,

4-Hexanolide

CAS Number 695-06-7

Genotoxic and Immunomodulatory Activities
Recent in vitro studies have revealed that γ-caprolactone exhibits both genotoxic and

immunomodulatory effects on human peripheral blood mononuclear cells (PBMCs), specifically

lymphocytes. These activities are concentration-dependent and highlight the need for careful

consideration of its safety profile and potential therapeutic applications.

Quantitative Data
The following table summarizes the key quantitative findings from in vitro assays on human

lymphocytes exposed to γ-caprolactone for 72 hours.[1][2]

Table 1: Genotoxic and Immunomodulatory Effects of γ-Caprolactone on Human

Lymphocytes[1][2]
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Biological Effect Concentration Result

Genotoxicity 5.15 µM

71.43% increase in DNA

damage compared to negative

control

Immunomodulation 0.0515 µM
~56% increase in IL-1β

secretion

0.515 µM Increase in IL-1β secretion

5.15 µM
~93% increase in IL-1β

secretion

5.15 µM
~60% increase in IL-6

secretion

5.15 µM
~68% increase in TNF-α

secretion

5.15 µM
~29% increase in IFN-γ

secretion

5.15 µM
~46% decrease in IL-10

secretion

Cytotoxicity 0.0515 - 5.15 µM
No significant effect on cell

viability or proliferation

Experimental Protocols
1. Isolation of Human Peripheral Blood Mononuclear Cells (PBMCs):[1]

Whole blood was collected from healthy volunteers in heparinized tubes.

PBMCs were isolated using Ficoll-Paque density gradient centrifugation.

The isolated cells were washed and resuspended in RPMI-1640 medium supplemented with

fetal bovine serum and antibiotics.

2. Cytotoxicity Assay:[1]
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Lymphocytes were exposed to various concentrations of γ-caprolactone for 72 hours.

Cell proliferation was assessed by counting the total number of cells.

Cell viability was determined using the Trypan Blue exclusion method.

3. Comet Assay for Genotoxicity:[1]

Lymphocytes were treated with γ-caprolactone for 72 hours.

The cells were then embedded in agarose on microscope slides and lysed.

DNA was allowed to unwind under alkaline conditions (pH > 13).

Electrophoresis was performed at 25V and 300mA for 20 minutes.

The resulting "comets" were stained with silver nitrate and analyzed under a microscope to

quantify DNA damage.

4. Cytokine Quantification:[1]

Lymphocytes were cultured in the presence of different concentrations of γ-caprolactone for

72 hours.

The cell culture supernatants were collected.

The concentrations of various cytokines (IL-1β, IL-6, TNF-α, IFN-γ, and IL-10) were

determined using enzyme-linked immunosorbent assay (ELISA) kits.

Visualizations
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6921379/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6921379/
https://pubmed.ncbi.nlm.nih.gov/31852517/
https://pubmed.ncbi.nlm.nih.gov/31852517/
https://www.benchchem.com/product/b1214175#biological-activity-of-gamma-caprolactone
https://www.benchchem.com/product/b1214175#biological-activity-of-gamma-caprolactone
https://www.benchchem.com/product/b1214175#biological-activity-of-gamma-caprolactone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1214175?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

